Cas no 84547-83-1 (4-chloro-2-methyl-pyrazole-3-carboxylic acid)

4-chloro-2-methyl-pyrazole-3-carboxylic acid structure
84547-83-1 structure
Product Name:4-chloro-2-methyl-pyrazole-3-carboxylic acid
CAS No:84547-83-1
MF:C5H5ClN2O2
MW:160.558399915695
MDL:MFCD00463989
CID:707349
PubChem ID:670823
Update Time:2025-04-19

4-chloro-2-methyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylicacid, 4-chloro-1-methyl-
    • 4-Chloro-2-methyl-2H-pyrazole-3-carboxylic acid
    • 4-chloro-2-methylpyrazole-3-carboxylic acid
    • 4-chloro-1-methyl-5-pyrazolecarboxylic acid
    • 4-chloro-1-methylpyrazole-5-carboxylic acid
    • 4-chloro-2-methyl-pyrazole-3-carboxylic acid
    • SR-01000388937-1
    • Z275169804
    • EN300-83470
    • CS-0099946
    • 4-chloro-1-methyl-1H-pyrazole-5-carboxylicacid
    • MFCD00463989
    • HMS1695P10
    • SR-01000388937
    • F0266-0101
    • BB 0256691
    • DTXSID80350015
    • 84547-83-1
    • F95272
    • AKOS000300762
    • EU-0066733
    • SOCMTMNWGCJGLA-UHFFFAOYSA-N
    • SCHEMBL1431321
    • FT-0677362
    • DA-39738
    • STK298612
    • ALBB-000284
    • MDL: MFCD00463989
    • Inchi: 1S/C5H5ClN2O2/c1-8-4(5(9)10)3(6)2-7-8/h2H,1H3,(H,9,10)
    • InChI Key: SOCMTMNWGCJGLA-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 160.00400
  • Monoisotopic Mass: 160.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.56
  • Boiling Point: 327°C at 760 mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.62
  • PSA: 55.12000
  • LogP: 0.77170
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-2-methyl-pyrazole-3-carboxylic acid Security Information

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